Cas no 918298-72-3 (1,1'-Binaphthalene, 2-methoxy-2'-(phenylmethoxy)-)

1,1'-Binaphthalene, 2-methoxy-2'-(phenylmethoxy)- structure
918298-72-3 structure
Product Name:1,1'-Binaphthalene, 2-methoxy-2'-(phenylmethoxy)-
CAS No:918298-72-3
MF:C28H22O2
MW:390.473087787628
CID:778477
PubChem ID:71427625
Update Time:2025-04-19

1,1'-Binaphthalene, 2-methoxy-2'-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Binaphthalene, 2-methoxy-2'-(phenylmethoxy)-
    • 1-(2-methoxynaphthalen-1-yl)-2-phenylmethoxynaphthalene
    • 918298-72-3
    • (S)-2-(benzyloxy)-2'-methoxy-1,1'-binaphthalene
    • DTXSID80846362
    • 2-(Benzyloxy)-2'-methoxy-1,1'-binaphthalene
    • Inchi: 1S/C28H22O2/c1-29-25-17-15-21-11-5-7-13-23(21)27(25)28-24-14-8-6-12-22(24)16-18-26(28)30-19-20-9-3-2-4-10-20/h2-18H,19H2,1H3
    • InChI Key: MYUDVVLBMAFFPD-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1=CC=C2C=CC=CC2=C1C1=C(C=CC2C=CC=CC1=2)OC

Computed Properties

  • Exact Mass: 390.161979940g/mol
  • Monoisotopic Mass: 390.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 527
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.5
  • Topological Polar Surface Area: 18.5Ų
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